tert-Butyl 5-((tert-butyldimethylsilyl)oxy)-3-iodo-1H-indazole-1-carboxylate

• IUPAC Name: tert-butyl 5-[tert-butyl(dimethyl)silyl]oxy-3-iodoindazole-1-carboxylate
• InChI: InChI=1S/C18H27IN2O3Si/c1-17(2,3)23-16(22)21-14-10-9-12(11-13(14)15(19)20-21)24-25(7,8)18(4,5)6/h9-11H,1-8H3
• InChI Key: YHJCUQDRHUGBER-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2=C(C=C(C=C2)O[Si](C)(C)C(C)(C)C)C(=N1)I
• Molecular Formula: C18H27IN2O3Si
• Molecular Weight: 474.4 g/mol

Description

Chemical Reactions Analysis

The tert-butyldimethylsilyl group is often used as a protecting group in organic synthesis, particularly for alcohols. The indazole group can participate in various reactions, particularly at the nitrogen atoms. The carboxylate ester group could undergo reactions such as hydrolysis, reduction, or transesterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the tert-butyldimethylsilyl group is non-polar and could contribute to the compound’s overall hydrophobicity.

Scientific Research Applications

Synthesis and Crystal Structure Analysis

The compound tert-butyl 5-((tert-butyldimethylsilyl)oxy)-3-iodo-1H-indazole-1-carboxylate is a significant intermediate in the synthesis of 1H-indazole derivatives. Its structure has been analyzed using FTIR, NMR, MS, and X-ray diffraction, providing insights into its molecular configuration and physicochemical properties (Ye et al., 2021).

Application in N-1-Difluoromethylation

This compound has been used in the N-1-difluoromethylation of various indazole, benzotriazole, imidazole, indole, and pyrazole derivatives. The process offers a safer and more convenient alternative to existing methods, which often require high pressures and temperatures (Hong et al., 2020).

Diels-Alder Reaction and Synthesis of Fused Rings

In organic chemistry, this compound plays a role in the preparation of Diels-Alder reaction intermediates, contributing to the synthesis of complex molecular structures like hexahydroindolinones (Padwa et al., 2003).

Synthesis of Cryptophycin-24 (Arenastatin A)

It has been utilized in the total synthesis of cryptophycin-24 (Arenastatin A), a compound with potential applications in medicinal chemistry, particularly in cancer research (Eggen et al., 2000).

Molecular Structure Studies

The this compound has been key in synthesizing compounds like tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate. Studies of such compounds provide valuable insights into their molecular structure and potential pharmaceutical applications (Moriguchi et al., 2014).

Synthesis of Heteroaromatic Compounds

This compound is used in synthesizing various heteroaromatic structures like indazolo[5,4-b][1,6]naphthyridine and indazolo[6,7-b][1,6]naphthyridine derivatives, showcasing its versatility in organic synthesis (Chen et al., 2019).